molecular formula C23H19Cl2N3O4 B5507646 2-({5-[2-(3,4-dichlorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide

2-({5-[2-(3,4-dichlorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide

Cat. No. B5507646
M. Wt: 472.3 g/mol
InChI Key: FWYXMHXRBSLLCE-KKMKTNMSSA-N
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Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps, including the formation of intermediate products, the use of catalysts, and specific reaction conditions to achieve the desired product. While the direct synthesis of "2-({5-[2-(3,4-dichlorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide" is not explicitly documented, research on similar compounds provides insight into possible synthetic routes. For example, the synthesis of related benzohydrazide compounds involves reactions such as the condensation of benzohydrazides with various aldehydes or ketones, cyclization reactions to form oxadiazoles or triazoles, and further functionalization to introduce specific substituents (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Molecular Structure Analysis

The molecular structure of a compound is crucial for understanding its reactivity, stability, and interactions with other molecules. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational methods like density functional theory (DFT) are commonly used to analyze and predict the structure of complex organic molecules. These methods can provide detailed information on bond lengths, angles, and the overall three-dimensional arrangement of atoms within a molecule. For compounds similar to "2-({5-[2-(3,4-dichlorobenzoyl)carbonohydrazonoyl]-2-methoxybenzyl}oxy)benzamide," studies have shown the importance of intramolecular hydrogen bonding and π-π interactions in determining the crystal structure and stability of benzamide derivatives (Furuya, Iwanami, Takénaka, & Sasada, 1985).

Scientific Research Applications

Synthesis and Biological Activities

  • Novel heterocyclic compounds derived from similar structural frameworks have been synthesized and evaluated for their biological activities. For instance, compounds have been developed as inhibitors of cyclooxygenase (COX-1/COX-2), showcasing significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020). This suggests the potential utility of the mentioned compound in drug development for conditions requiring COX inhibition.
  • Oxovanadium(V) complexes derived from benzohydrazide compounds have been characterized and tested for urease inhibitory activities, highlighting their potential applications in treating infections caused by Helicobacter pylori (Qu et al., 2015). Such studies underscore the relevance of compounds with benzohydrazide groups in antimicrobial research.

Antimicrobial Applications

  • Research on oxidovanadium(V) complexes with hydrazone and hydroxamate ligands has demonstrated effective antibacterial activity against various bacterial strains, including Bacillus subtilis, Escherichia coli, Pseudomonas putida, and Staphylococcus aureus (Qian, 2019). This suggests potential applications of related compounds in developing new antibacterial agents.

Antioxidant and Catalytic Properties

  • Conjugated oligo-aromatic compounds bearing free radical scavenging moieties have been synthesized and evaluated for their antioxidant activities (Kareem et al., 2016). This indicates the potential of structurally similar compounds to serve as antioxidants.
  • Oxovanadium(V) complexes with hydrazone ligands have shown catalytic performance in the oxidation of styrene, suggesting potential industrial applications in organic synthesis (Zhang et al., 2017).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Given the wide range of uses for benzamides, there could be many potential directions for future research .

properties

IUPAC Name

N-[(E)-[3-[(2-carbamoylphenoxy)methyl]-4-methoxyphenyl]methylideneamino]-3,4-dichlorobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19Cl2N3O4/c1-31-20-9-6-14(12-27-28-23(30)15-7-8-18(24)19(25)11-15)10-16(20)13-32-21-5-3-2-4-17(21)22(26)29/h2-12H,13H2,1H3,(H2,26,29)(H,28,30)/b27-12+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FWYXMHXRBSLLCE-KKMKTNMSSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C=NNC(=O)C2=CC(=C(C=C2)Cl)Cl)COC3=CC=CC=C3C(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC(=C(C=C2)Cl)Cl)COC3=CC=CC=C3C(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19Cl2N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

472.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-({5-[(E)-{2-[(3,4-dichlorophenyl)carbonyl]hydrazinylidene}methyl]-2-methoxybenzyl}oxy)benzamide

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